Cas no 1021262-37-2 (N-(pyridin-4-yl)-6-[4-(thiophene-2-sulfonyl)piperazin-1-yl]pyridazin-3-amine)

• Product Name: N-(pyridin-4-yl)-6-[4-(thiophene-2-sulfonyl)piperazin-1-yl]pyridazin-3-amine
• CAS No: 1021262-37-2
• MF: C₁₇H₁₈N₆O₂S₂
• MW: 402.493819713593
• CID: 5901386
• PubChem ID: 42112004
• Update Time: 2025-06-13

N-(pyridin-4-yl)-6-[4-(thiophene-2-sulfonyl)piperazin-1-yl]pyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• N-pyridin-4-yl-6-(4-thiophen-2-ylsulfonylpiperazin-1-yl)pyridazin-3-amine
• N-(pyridin-4-yl)-6-[4-(thiophene-2-sulfonyl)piperazin-1-yl]pyridazin-3-amine
• F5239-0149
• AKOS024502260
• 1021262-37-2
• N-(pyridin-4-yl)-6-(4-(thiophen-2-ylsulfonyl)piperazin-1-yl)pyridazin-3-amine

• Inchi： 1S/C17H18N6O2S2/c24-27(25,17-2-1-13-26-17)23-11-9-22(10-12-23)16-4-3-15(20-21-16)19-14-5-7-18-8-6-14/h1-8,13H,9-12H2,(H,18,19,20)
• InChI Key： JEPCBFOTBOHGRV-UHFFFAOYSA-N
• SMILES： C1(NC2=CC=NC=C2)=NN=C(N2CCN(S(C3SC=CC=3)(=O)=O)CC2)C=C1

Computed Properties

• Exact Mass: 402.09326619g/mol
• Monoisotopic Mass: 402.09326619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 128Ų

Additional information on N-(pyridin-4-yl)-6-[4-(thiophene-2-sulfonyl)piperazin-1-yl]pyridazin-3-amine

Comprehensive Overview of N-(pyridin-4-yl)-6-[4-(thiophene-2-sulfonyl)piperazin-1-yl]pyridazin-3-amine (CAS No. 1021262-37-2)

N-(pyridin-4-yl)-6-[4-(thiophene-2-sulfonyl)piperazin-1-yl]pyridazin-3-amine (CAS No. 1021262-37-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound combines a pyridazine core with piperazine and thiophene sulfonyl moieties, making it a versatile scaffold for drug discovery. Researchers are particularly interested in its role as a kinase inhibitor, with studies suggesting its efficacy in modulating cellular signaling pathways implicated in various diseases.

The molecular structure of N-(pyridin-4-yl)-6-[4-(thiophene-2-sulfonyl)piperazin-1-yl]pyridazin-3-amine includes a pyridin-4-yl group attached to the pyridazine ring, which enhances its binding affinity to biological targets. The thiophene-2-sulfonyl segment contributes to its stability and solubility, critical factors for bioavailability. With the rise of personalized medicine and targeted therapies, compounds like this are increasingly explored for their potential in treating conditions such as inflammatory disorders and metabolic syndromes.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in high-throughput screening and computational drug design. N-(pyridin-4-yl)-6-[4-(thiophene-2-sulfonyl)piperazin-1-yl]pyridazin-3-amine aligns with this trend, as its modular structure allows for easy derivatization. This adaptability makes it a valuable candidate for structure-activity relationship (SAR) studies, enabling researchers to optimize its pharmacological properties.

Another area of interest is the compound's potential application in neurodegenerative disease research. Preliminary studies indicate that its piperazine and pyridazine components may interact with neurotransmitter receptors, offering a pathway to develop novel central nervous system (CNS) therapeutics. Given the growing global burden of neurodegenerative conditions, this aspect of the compound is under intense scrutiny.

From a synthetic chemistry perspective, the preparation of N-(pyridin-4-yl)-6-[4-(thiophene-2-sulfonyl)piperazin-1-yl]pyridazin-3-amine involves multi-step reactions, including sulfonylation and nucleophilic substitution. These methods are well-documented in the literature, but researchers continue to explore greener and more efficient synthetic routes to improve yield and reduce environmental impact. The compound's CAS No. 1021262-37-2 serves as a unique identifier, facilitating its tracking in chemical databases and regulatory filings.

The compound's relevance extends to cancer research, where its ability to inhibit specific kinases has shown promise in preclinical models. Kinase inhibitors are a cornerstone of modern oncology, and the structural diversity of N-(pyridin-4-yl)-6-[4-(thiophene-2-sulfonyl)piperazin-1-yl]pyridazin-3-amine positions it as a potential lead compound for further development. Its mechanism of action, particularly in disrupting aberrant signaling pathways, aligns with the broader shift toward precision medicine.

In summary, N-(pyridin-4-yl)-6-[4-(thiophene-2-sulfonyl)piperazin-1-yl]pyridazin-3-amine (CAS No. 1021262-37-2) represents a compelling area of study in medicinal chemistry. Its multifaceted applications—from kinase inhibition to CNS therapeutics—highlight its versatility. As research progresses, this compound may pave the way for innovative treatments addressing some of the most pressing health challenges of our time.